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molecular formula C12H13F3O2 B8491252 5-tert-Butyl-2-hydroxy-3-(trifluoromethyl)benzaldehyde CAS No. 57477-83-5

5-tert-Butyl-2-hydroxy-3-(trifluoromethyl)benzaldehyde

Cat. No. B8491252
CAS RN: 57477-83-5
M. Wt: 246.22 g/mol
InChI Key: HFSBPNMNMLXULL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04910202

Procedure details

A mixture of 3.41 g (15.5 mmol) of 2-trifluoromethyl-4-(1,1-dimethylethyl)phenol (see E. Stokker, et al, J. Med. Chem., 23:1414 (1980) as an example of how to obtain this material) and 2.24 g (16.0 mmol) of hexamethylenetetramine was refluxed in 30 ml of trifluroacetic acid for 5 hours. The solution was cooled to ambient temperature and diluted with 200 ml of water. The aqueous residue was extracted with hexane. The organic phase was washed with saturated sodium bicarbonate solution, dried and evaporated. The residue was chromatographed on 100 g of silica gel using hexane as eluent. There was obtained 1.54 g (6.25 mmol, 40%) of 2-hydroxy-3-trifluromethyl-5-(1,1-dimethylethyl)benzaldehyde as a white solid; mp 56°-57.5° C.
Name
2-trifluoromethyl-4-(1,1-dimethylethyl)phenol
Quantity
3.41 g
Type
reactant
Reaction Step One
Name
hexamethylenetetramine
Quantity
2.24 g
Type
reactant
Reaction Step Two
Name
trifluroacetic acid
Quantity
30 mL
Type
reactant
Reaction Step Three
Name
water
Quantity
200 mL
Type
solvent
Reaction Step Four
Name
2-hydroxy-3-trifluromethyl-5-(1,1-dimethylethyl)benzaldehyde
Yield
40%

Identifiers

REACTION_CXSMILES
[F:1][C:2]([F:15])([F:14])[C:3]1[CH:8]=[C:7]([C:9]([CH3:12])([CH3:11])[CH3:10])[CH:6]=[CH:5][C:4]=1[OH:13].C1N2CN3CN(C2)CN1C3.FC(F)(F)[C:28](O)=[O:29]>O>[OH:13][C:4]1[C:3]([C:2]([F:14])([F:15])[F:1])=[CH:8][C:7]([C:9]([CH3:11])([CH3:12])[CH3:10])=[CH:6][C:5]=1[CH:28]=[O:29]

Inputs

Step One
Name
2-trifluoromethyl-4-(1,1-dimethylethyl)phenol
Quantity
3.41 g
Type
reactant
Smiles
FC(C1=C(C=CC(=C1)C(C)(C)C)O)(F)F
Step Two
Name
hexamethylenetetramine
Quantity
2.24 g
Type
reactant
Smiles
C1N2CN3CN1CN(C2)C3
Step Three
Name
trifluroacetic acid
Quantity
30 mL
Type
reactant
Smiles
FC(C(=O)O)(F)F
Step Four
Name
water
Quantity
200 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
The aqueous residue was extracted with hexane
WASH
Type
WASH
Details
The organic phase was washed with saturated sodium bicarbonate solution
CUSTOM
Type
CUSTOM
Details
dried
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
The residue was chromatographed on 100 g of silica gel

Outcomes

Product
Name
2-hydroxy-3-trifluromethyl-5-(1,1-dimethylethyl)benzaldehyde
Type
product
Smiles
OC1=C(C=O)C=C(C=C1C(F)(F)F)C(C)(C)C
Measurements
Type Value Analysis
AMOUNT: AMOUNT 6.25 mmol
AMOUNT: MASS 1.54 g
YIELD: PERCENTYIELD 40%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.